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Compound of Interest

Compound Name:
5-Amino-3-(3-

methoxyphenyl)isoxazole

Cat. No.: B054138 Get Quote

An In-depth Technical Guide to 5-Amino-3-(3-
methoxyphenyl)isoxazole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 5-Amino-3-(3-methoxyphenyl)isoxazole (CAS Number:

119162-46-8). Due to the limited availability of specific experimental data for this particular

isomer, this document also includes comparative data from its better-characterized structural

isomer, 5-Amino-3-(4-methoxyphenyl)isoxazole, to provide a contextual understanding. The

guide details general synthetic methodologies applicable to this class of compounds and

explores the known biological significance of the isoxazole scaffold, offering insights for

researchers in medicinal chemistry and drug discovery.

Chemical Identity and Properties
5-Amino-3-(3-methoxyphenyl)isoxazole is a heterocyclic compound featuring a central

isoxazole ring substituted with an amino group at the 5-position and a 3-methoxyphenyl group

at the 3-position.

Table 1: Core Chemical Data for 5-Amino-3-(3-methoxyphenyl)isoxazole
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Property Value Source

CAS Number 119162-46-8 [1]

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.2 g/mol [1]

Purity
97% (as commercially

available)
[1]

While specific experimental data for the melting point, boiling point, and solubility of 5-Amino-
3-(3-methoxyphenyl)isoxazole are not readily available in the public domain, data for the

closely related structural isomer, 5-Amino-3-(4-methoxyphenyl)isoxazole, can offer some

insight. It is crucial to note that these values are for the 4-methoxy isomer and may differ for the

3-methoxy isomer.

Table 2: Comparative Chemical Properties of 5-Amino-3-(4-methoxyphenyl)isoxazole

Property Value Source

CAS Number 86685-98-5 [2][3]

Molecular Formula C₁₀H₁₀N₂O₂ [2][3]

Molecular Weight 190.20 g/mol [2][3]

Melting Point 135-139 °C (literature) [2]

Appearance Solid

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 5-Amino-3-(3-
methoxyphenyl)isoxazole is not extensively documented. However, a general and adaptable

method for the synthesis of related 3-amino-5-arylisoxazoles has been described, which

involves the reaction of an arylpropiolonitrile with hydroxylamine. The following represents a

plausible synthetic route that could be adapted for the target molecule.
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General Experimental Protocol: Synthesis of 3-Amino-5-
arylisoxazoles
This protocol is adapted from a patented method for a positional isomer and would require

optimization for the synthesis of 5-Amino-3-(3-methoxyphenyl)isoxazole.

Materials:

Arylpropiolonitrile (in this case, 3-methoxyphenylpropiolonitrile)

Hydroxylamine hydrochloride

Sodium hydroxide (aqueous solution, e.g., 10%)

Ethanol

Ether (or other suitable extraction solvent)

Anhydrous sodium sulfate

Hydrochloric acid (aqueous solution, e.g., 10%)

Procedure:

A solution of the arylpropiolonitrile in ethanol is prepared.

Separately, a solution of hydroxylamine hydrochloride in aqueous sodium hydroxide is

prepared.

The hydroxylamine solution is added to the arylpropiolonitrile solution.

The reaction mixture is stirred at room temperature, typically overnight.

Following the reaction, the mixture is extracted with a suitable organic solvent, such as ether.

The combined organic extracts are washed with water and dried over anhydrous sodium

sulfate.
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The solvent is removed under reduced pressure.

The crude product is then purified. This may involve an acid-base extraction where the

residue is dissolved in aqueous hydrochloric acid, washed to remove impurities, and then the

product is precipitated by making the solution alkaline with sodium hydroxide.

Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,

aqueous ethanol) to yield the final 3-amino-5-arylisoxazole product.[4]
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General Synthetic Workflow for Amino-Arylisoxazoles
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5-Amino-3-arylisoxazole
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Caption: General workflow for the synthesis of 5-Amino-3-arylisoxazoles.
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Biological Activity and Signaling Pathways
Specific biological activities and associated signaling pathways for 5-Amino-3-(3-
methoxyphenyl)isoxazole have not been reported. However, the isoxazole ring is a well-

established pharmacophore present in numerous compounds with a wide range of biological

activities.[5][6]

General Biological Activities of the Isoxazole Scaffold:
Anti-inflammatory: Many isoxazole derivatives exhibit anti-inflammatory properties. For

example, some compounds have been shown to inhibit the production of pro-inflammatory

cytokines like TNF-α.

Anticancer: The isoxazole nucleus is a key component of some anticancer agents, with

activities including the inhibition of tumor cell proliferation.

Antibacterial and Antifungal: The isoxazole moiety is found in several antimicrobial drugs.

Analgesic: Certain isoxazole derivatives have demonstrated pain-relieving effects.[7]

Immunomodulatory: Some isoxazoles can modulate the immune response, for instance, by

suppressing the proliferation of immune cells.[8]

Given the prevalence of anti-inflammatory activity among isoxazole-containing compounds, a

hypothetical signaling pathway that could be modulated by a compound like 5-Amino-3-(3-
methoxyphenyl)isoxazole is the NF-κB signaling pathway, a key regulator of inflammation.

Hypothetical Signaling Pathway Involvement:
The diagram below illustrates a simplified representation of the NF-κB signaling pathway, which

is a common target for anti-inflammatory drug discovery. It is plausible that a novel isoxazole

derivative could exert its effects by modulating one or more components of this pathway.
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Hypothetical Modulation of NF-κB Signaling by an Isoxazole Derivative

External Stimulus

Cytoplasm

Nucleus

LPS

IKK Complex

TNF-α Receptor

IκB

Phosphorylates

IκB-NF-κB Complex

NF-κB

NF-κB

Translocation

IκB Degradation

DNA

Inflammatory Gene Expression

5-Amino-3-(3-methoxyphenyl)isoxazole
(Hypothetical Inhibitor)

Inhibits?

Click to download full resolution via product page

Caption: Hypothetical inhibition of the NF-κB signaling pathway.
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Conclusion
5-Amino-3-(3-methoxyphenyl)isoxazole is a chemical entity with a confirmed molecular

structure and CAS number. While specific, experimentally-derived physicochemical and

biological data are currently limited, its structural similarity to other biologically active isoxazoles

suggests potential for further investigation in drug discovery and development. The general

synthetic routes and the known biological activities of the isoxazole scaffold provide a solid

foundation for researchers to explore the therapeutic potential of this and related compounds.

Future studies are warranted to fully characterize the chemical properties, develop optimized

synthetic protocols, and elucidate the specific biological mechanisms of action of 5-Amino-3-
(3-methoxyphenyl)isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b054138#cas-number-and-chemical-properties-of-5-
amino-3-3-methoxyphenyl-isoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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